Cas no 885280-04-6 (methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate)

Methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate is a fluorinated heterocyclic compound featuring a benzodiazole core with a carboxylate ester functional group at the 2-position. The fluorine substitution at the 6-position enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is useful in the development of biologically active molecules, particularly in medicinal chemistry for drug discovery. The ester group provides versatility for further derivatization, while the fluorine atom can influence metabolic stability and binding affinity. This compound is typically employed in research settings for the preparation of fluorinated heterocycles with potential therapeutic applications.

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate structure

885280-04-6 structure

Product Name:methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate

CAS No:885280-04-6

MF:C₉H₇FN₂O₂

MW:194.162485361099

MDL:MFCD06738306

CID:711707

PubChem ID:53408414

Update Time:2025-05-28

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-fluoro-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylicacid, 6-fluoro-, methyl ester
- 6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
- methyl 6-fluoro-1H-benzimidazole-2-carboxylate
- methyl 5-fluoro-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 5-fluoro-, methyl ester (9CI)
- Methyl 6-fluoro-1H-benzimidazole-2-carboxylate (ACI)
- F2167-7062
- 885280-04-6
- SCHEMBL7707337
- DB-077828
- DTXSID50696275
- AKOS006294368
- AB26856
- Methyl6-fluoro-1H-benzo[d]imidazole-2-carboxylate
- EN300-3489228
- 5-FLUORO-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID METHYL ESTER
- AKOS016010409
- Methyl 5-Fluorobenzimidazole-2-carboxylate
- MFCD06738306
- AB58044
- methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
- SY305820
- AT11075
- METHYL 5-FLUORO-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
- MDL： MFCD06738306
- Inchi： 1S/C9H7FN2O2/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H,11,12)
- InChI Key： KRUUHHRJIZQRSR-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC(=CC=2)F)N=1)OC

Computed Properties

Exact Mass: 194.04900
Monoisotopic Mass: 194.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.8
Topological Polar Surface Area: 55A^2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 347.3±34.0 °C at 760 mmHg
Flash Point: 163.9±25.7 °C
PSA: 54.98000
LogP: 1.48860
Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Pricemore >>

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